Cas no 1184204-30-5 (Methyl 2-amino-3,6-difluorobenzoate)
Methyl 2-amino-3,6-difluorobenzoate is a fluorinated benzoate ester derivative with a molecular formula of C₈H₇F₂NO₂. This compound features an amino group at the 2-position and fluorine substituents at the 3- and 6-positions, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its difluorinated aromatic structure enhances reactivity and selectivity in cross-coupling reactions, while the ester group allows for further functionalization. The compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its stability and compatibility with diverse reaction conditions. High purity grades are available to meet rigorous research and industrial requirements.
1184204-30-5 structure
Product Name:Methyl 2-amino-3,6-difluorobenzoate
CAS No:1184204-30-5
MF:C8H7F2NO2
MW:187.143489122391
MDL:MFCD12159870
CID:1037513
PubChem ID:46941310
Update Time:2025-10-29
Methyl 2-amino-3,6-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-3,6-difluorobenzoate
- AM84008
- CTK9A5814
- FC1116
- KSC005Q1J
- MolPort-022-656-705
- PubChem14018
- DTXSID70677405
- DB-011580
- AS-46041
- CL8518
- CS-0216334
- methyl2-amino-3,6-difluorobenzoate
- Z594218764
- AKOS015890276
- EN300-399362
- 1184204-30-5
- Benzoic acid, 2-amino-3,6-difluoro-, methyl ester
- MFCD12159870
-
- MDL: MFCD12159870
- Inchi: 1S/C8H7F2NO2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,11H2,1H3
- InChI Key: SWVGSVMHUSBITN-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=C1C(=O)OC)N)F
Computed Properties
- Exact Mass: 187.04451
- Monoisotopic Mass: 187.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 263.7±40.0 ºC (760 Torr),
- Flash Point: 113.3±27.3 ºC,
- Solubility: Very slightly soluble (0.24 g/l) (25 º C),
- PSA: 52.32
Methyl 2-amino-3,6-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008425-250mg |
Methyl 2-amino-3,6-difluorobenzoate |
1184204-30-5 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A015008425-500mg |
Methyl 2-amino-3,6-difluorobenzoate |
1184204-30-5 | 97% | 500mg |
$847.60 | 2023-09-04 | |
| Alichem | A015008425-1g |
Methyl 2-amino-3,6-difluorobenzoate |
1184204-30-5 | 97% | 1g |
$1460.20 | 2023-09-04 | |
| Apollo Scientific | PC903670-1g |
Methyl 2-amino-3,6-difluorobenzoate |
1184204-30-5 | 95% | 1g |
£65.00 | 2025-02-22 | |
| Apollo Scientific | PC903670-5g |
Methyl 2-amino-3,6-difluorobenzoate |
1184204-30-5 | 95% | 5g |
£271.00 | 2025-02-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M35270-1g |
Methyl 2-amino-3,6-difluorobenzoate |
1184204-30-5 | 95% | 1g |
¥1342.0 | 2022-04-27 | |
| TRC | M286673-10mg |
Methyl 2-Amino-3,6-difluorobenzoate |
1184204-30-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M286673-50mg |
Methyl 2-Amino-3,6-difluorobenzoate |
1184204-30-5 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M286673-100mg |
Methyl 2-Amino-3,6-difluorobenzoate |
1184204-30-5 | 100mg |
$ 80.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D625355-1g |
Methyl 2-Amino-3,6-Difluorobenzoate |
1184204-30-5 | 97% | 1g |
$180 | 2024-05-23 |
Methyl 2-amino-3,6-difluorobenzoate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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